Dinitro-o-cresol

• CAS RN: 1335-85-9
• Molecular Formula: C7H6N2O5; CH3C6H2OH(NO2)2; C7H6N2O5
• Molecular Weight: 198.13 g/mol
• IUPAC Name: 2-methyl-3,4-dinitrophenol
• InChI: InChI=1S/C7H6N2O5/c1-4-6(10)3-2-5(8(11)12)7(4)9(13)14/h2-3,10H,1H3
• InChI Key: IUOFDOCUNLJHFO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O
• boiling_point: 312 °C
• density: 1.58 g/cm³
• melting_point: 87.5 °C
• Other CAS RN: 1335-85-9; 534-52-1
• physical_description: ODOURLESS YELLOW CRYSTALS.
• solubility: Solubility in water, g/100ml at 20 °C: 0.694
• synonyms: Dinitro-2-methylphenol
• vapor_density: Relative vapor density (air = 1): 6.8
• vapor_pressure: Vapor pressure, Pa at 25 °C: 0.016

Description

Dinitro-o-cresol (DNOC) is a synthetic organic compound that is widely used in various industries, including agriculture, forestry, and manufacturing. It is a yellow crystalline solid that is soluble in organic solvents and slightly soluble in water. DNOC is known for its herbicidal and insecticidal properties and has been used as a pesticide for many years. However, due to its toxic nature, DNOC is now banned in many countries.

Mechanism Of Action

The mechanism of action of Dinitro-o-cresol involves the inhibition of cellular respiration in plants and insects. Dinitro-o-cresol disrupts the electron transport chain, which leads to a decrease in ATP production and ultimately cell death. Dinitro-o-cresol also inhibits the activity of certain enzymes, including succinate dehydrogenase and cytochrome oxidase.

Biochemical And Physiological Effects

Dinitro-o-cresol is toxic to both plants and animals. In plants, Dinitro-o-cresol causes chlorosis, necrosis, and stunting of growth. In animals, Dinitro-o-cresol can cause skin irritation, respiratory distress, and gastrointestinal problems. Dinitro-o-cresol is also known to be mutagenic and carcinogenic.

Advantages And Limitations For Lab Experiments

Dinitro-o-cresol has been used in various laboratory experiments to study its effects on cellular respiration and enzyme activity. It is a potent inhibitor of succinate dehydrogenase and cytochrome oxidase, making it a useful tool for studying these enzymes. However, due to its toxic nature, Dinitro-o-cresol must be handled with care in the laboratory.

Future Directions

There is a growing interest in the use of natural products as alternatives to synthetic pesticides. Future research could focus on the development of natural products with herbicidal and insecticidal properties. Additionally, further studies could be conducted to investigate the potential use of Dinitro-o-cresol as a fungicide. Finally, more research is needed to understand the long-term effects of Dinitro-o-cresol on the environment and human health.

Synthesis Methods

Dinitro-o-cresol is synthesized by the nitration of o-cresol with a mixture of nitric and sulfuric acid. The reaction produces a mixture of isomers, including the 2,4- and 2,6-dinitro-o-cresol. The mixture is then separated by fractional distillation, and the desired isomer is obtained.

Scientific Research Applications

Dinitro-o-cresol has been extensively studied for its herbicidal and insecticidal properties. It has been used to control weeds, insects, and pests in various crops, including cotton, tobacco, and vegetables. Dinitro-o-cresol has also been studied for its potential use as a fungicide.